2-[(2-Methoxyphenyl)sulfanyl]benzoic acid

• CAS No.: 57275-17-9
• Molecular Formula: C14H12O3S
• Molecular Weight: 260.31 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)sulfanylbenzoic acid
• InChI: InChI=1S/C14H12O3S/c1-17-11-7-3-5-9-13(11)18-12-8-4-2-6-10(12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key: SIIYVMBKPLKCIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1SC2=CC=CC=C2C(=O)O

Description

2-[(2-Methoxyphenyl)sulfanyl]benzoic acid is a useful research compound. Its molecular formula is C14H12O3S and its molecular weight is 260.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Stir under reflux for 3 hours a mixture of 70 g (0.5 mole) of o-methoxythiophenol, 120.5 g (0.486 mole) of o-iodobenzoic acid 81.7 g (1.46 mole) of potassium hydroxide, 85 g (1.34 mole) of copper powder and 800 ml of water. Filter the reaction mixture hot and again filter the filtrate through celite. Acidify the filtrate with concentrated hydrochloric acid. Separate the precipitate, wash well with water and dry in vacuo at 70° C. to obtain the title product. (m.p. 198°-200° C.).